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Compound of Interest

Compound Name: 1-(1-Naphthyl)ethanol

Cat. No.: B073620 Get Quote

Technical Guide: 1-(1-Naphthyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(1-Naphthyl)ethanol, along with a detailed experimental protocol for its

synthesis.

Core Compound Identity and Properties
1-(1-Naphthyl)ethanol is an aromatic alcohol with the chemical formula C₁₂H₁₂O.[1] It is a

chiral compound, existing as two enantiomers, (R)- and (S)-1-(1-Naphthyl)ethanol. The

racemic mixture is a solid at room temperature.[2]

Molecular Structure:

The molecule consists of a naphthalene ring system where one of the alpha carbons is

substituted with a 1-hydroxyethyl group.

CAS Number: 1517-72-2[3][1][4]

Quantitative Data Summary
A compilation of the key physical and chemical properties of 1-(1-Naphthyl)ethanol is
presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₁₂O [1]

Molecular Weight 172.22 g/mol [1]

CAS Number 1517-72-2 [1][4]

Appearance
White to pale yellow

solid/powder/crystals
[3]

Melting Point 63-65 °C [5]

Boiling Point 170-175 °C @ 35-40 Torr

Density 1.119 g/cm³ (predicted) [5]

Refractive Index 1.6188 (estimate) [5]

InChI Key
CDRQOYRPWJULJN-

UHFFFAOYSA-N
[2]

SMILES CC(O)c1cccc2ccccc12 [2]

Synthesis of (S)-1-(1-Naphthyl)ethanol via
Bioreduction
The enantiomerically pure (S)-1-(1-Naphthyl)ethanol is a valuable chiral intermediate in the

synthesis of various pharmaceuticals. A highly selective method for its preparation is the whole-

cell bioreduction of 1-acetonaphthone.

Experimental Protocol: Whole-Cell Bioreduction of 1-
Acetonaphthone
This protocol outlines the key steps for the microbial reduction of 1-acetonaphthone to (S)-1-(1-
Naphthyl)ethanol.

1. Microorganism and Culture Conditions:
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A suitable microorganism, such as Pichia kudriavzevii, is selected for its high

stereoselectivity in the reduction of 1-acetonaphthone.

The microorganism is cultured in an appropriate growth medium under optimal conditions of

temperature, pH, and aeration to achieve sufficient cell density.

2. Bioreduction Reaction:

The whole cells of the cultured microorganism are harvested and resuspended in a suitable

buffer.

1-Acetonaphthone, the substrate, is added to the cell suspension.

The reaction is carried out under optimized conditions of pH, temperature, and agitation to

ensure efficient conversion.

3. Monitoring the Reaction:

The progress of the bioreduction is monitored by techniques such as High-Performance

Liquid Chromatography (HPLC) to determine the conversion of the starting material and the

enantiomeric excess of the product.

4. Product Isolation and Purification:

Once the reaction is complete, the mixture is processed to separate the product from the

biomass and the aqueous medium.

The product, (S)-1-(1-Naphthyl)ethanol, is extracted using an appropriate organic solvent.

The extracted product is then purified using techniques such as column chromatography to

yield the enantiomerically pure alcohol.

Workflow and Pathway Visualizations
The following diagrams illustrate the molecular structure of 1-(1-Naphthyl)ethanol and the

workflow for its enantioselective synthesis.
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Molecular Structure of 1-(1-Naphthyl)ethanol

C

C C

C

C

C

C

C

C

C

C

C O

H3 H

Click to download full resolution via product page

Caption: Molecular Structure of 1-(1-Naphthyl)ethanol
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Synthesis Workflow of (S)-1-(1-Naphthyl)ethanol
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Caption: Synthesis Workflow of (S)-1-(1-Naphthyl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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